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Compound of Interest

Compound Name:
1-Bromo-4-(2-

bromoethoxy)benzene

Cat. No.: B100019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of 1-Bromo-4-(2-
bromoethoxy)benzene, a compound of interest in various research and development

applications.

Core Chemical Data
The fundamental chemical properties of 1-Bromo-4-(2-bromoethoxy)benzene are

summarized in the table below. This data is essential for experimental design, chemical

synthesis, and computational modeling.
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Property Value

Chemical Formula C₈H₈Br₂O

Molecular Weight 279.96 g/mol [1]

CAS Number 18800-30-1[1][2]

Density 1.757 g/cm³[1]

Melting Point 56-57 °C[1]

Boiling Point 163-165 °C (at 16 mmHg)[1]

Flash Point 120 °C[1]

Structural Elucidation
The nomenclature of 1-Bromo-4-(2-bromoethoxy)benzene directly informs its molecular

structure. The following diagram illustrates the logical relationship between the chemical name

and its constituent structural fragments.
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Figure 1: Structural deconstruction of 1-Bromo-4-(2-bromoethoxy)benzene.

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of related bromo-substituted

aromatic compounds can be found in various chemical literature databases. While specific

protocols for 1-Bromo-4-(2-bromoethoxy)benzene are not provided in the search results, a

general synthetic approach can be inferred. The synthesis would likely involve the Williamson

ether synthesis, reacting 4-bromophenol with 1,2-dibromoethane under basic conditions.

General Synthetic Workflow (Hypothetical):
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Figure 2: A generalized workflow for the synthesis of 1-Bromo-4-(2-bromoethoxy)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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